2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid

• IUPAC Name: 2-(3,4-dihydroquinolin-2-ylamino)benzoic acid
• InChI: InChI=1S/C16H14N2O2/c19-16(20)12-6-2-4-8-14(12)18-15-10-9-11-5-1-3-7-13(11)17-15/h1-8H,9-10H2,(H,17,18)(H,19,20)
• InChI Key: RDGZBHLKTSQBHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NC2=CC=CC=C21)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid, also known as DQA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DQA is a heterocyclic compound that contains both a quinoline and benzoic acid moiety.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. In Alzheimer's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. In Parkinson's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to activate the Nrf2-ARE signaling pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and physiological effects:
2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In cancer research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to induce apoptosis and inhibit angiogenesis in cancer cells. In Alzheimer's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to improve cognitive function and inhibit beta-amyloid aggregation in animal models. In Parkinson's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to protect dopaminergic neurons from oxidative stress and neuroinflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit various enzymes and signaling pathways, and its ability to exhibit various biochemical and physiological effects. The limitations of using 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid research include the development of more potent and selective 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid analogs, the investigation of its potential therapeutic applications in other diseases, the elucidation of its mechanism of action, and the evaluation of its toxicity and pharmacokinetic properties. Additionally, the use of 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid in combination with other drugs or therapies could also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid involves the condensation reaction between 2-aminobenzoic acid and 3,4-dihydro-2(1H)-quinolinone. The reaction is carried out in the presence of a catalyst such as acetic anhydride or concentrated sulfuric acid. The resulting product is then purified using column chromatography to obtain pure 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid.

Scientific Research Applications

2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the pathogenesis of the disease. In Parkinson's disease research, 2-(3,4-dihydro-2(1H)-quinolinylideneamino)benzoic acid has been shown to protect dopaminergic neurons from oxidative stress and neuroinflammation.